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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729 Get Quote

Essential Safety and Handling Guide for 2-Methyl-5-
nitrophenol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Methyl-5-nitrophenol (CAS No.

5428-54-6). Adherence to these protocols is essential for ensuring a safe laboratory

environment.

Chemical Properties and Hazards
2-Methyl-5-nitrophenol is a chemical intermediate that requires careful handling due to its

hazardous properties.[1] It is classified as harmful if swallowed or inhaled, toxic in contact with

skin, and can cause serious skin and eye irritation.[1][2]
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Property Value

Molecular Formula C₇H₇NO₃

Molecular Weight 153.14 g/mol [2]

Appearance Brown or yellow crystalline solid[3]

Melting Point 111-115 °C[4]

pKa 8.68 ± 0.19[3]

Water Solubility 0.01 M[3]

Operational Plan: Handling and Storage
Strict adherence to these operational protocols is crucial for minimizing exposure risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.[5] The following

equipment is mandatory when handling 2-Methyl-5-nitrophenol.
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PPE Category Recommendation

Eye & Face Protection

Wear chemical splash goggles that provide a

complete seal around the eyes.[5] A face shield

should be worn over the goggles when there is

a risk of splashing.[1][5]

Hand Protection

Wear chemical-resistant gloves (e.g., Nitrile or

Butyl rubber).[1][5] Inspect gloves before use

and change them immediately if contaminated.

Double gloving is recommended.[5]

Body Protection

Wear a chemical-resistant lab coat, long

sleeves, and closed-toe shoes.[1][6] For tasks

with a higher risk of splashing, a chemical-

resistant apron over the lab coat is

recommended.[6]

Respiratory Protection

Handle this chemical in a certified chemical

fume hood.[7] If engineering controls are

insufficient or if dust is generated, use a

NIOSH/MSHA-approved respirator with

appropriate cartridges.[7]

Handling Procedures
Preparation: Before work, ensure a functional eyewash station and safety shower are

immediately accessible.[5] Clear the chemical fume hood of unnecessary items.[5]

Ventilation: Always handle 2-Methyl-5-nitrophenol in a properly functioning and certified

chemical fume hood to minimize dust and vapor inhalation.[7]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[7] Avoid the formation and

inhalation of dust.[1][7]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][7] Do not eat,

drink, or smoke in the work area.
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Storage Plan
Proper storage is critical to maintaining chemical stability and preventing hazardous reactions.

Location: Store in a cool, dry, and well-ventilated area.[1][7]

Container: Keep containers tightly closed to protect from moisture and direct sunlight.[1][7]

Ensure containers are properly labeled.[1]

Compatibility: Store away from incompatible materials such as strong oxidizing agents and

strong bases.[1]

Emergency and Disposal Plan
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Measures
Always show the Safety Data Sheet (SDS) to the attending medical professional.[7]
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Exposure Route First-Aid Protocol

Skin Contact

Immediately remove all contaminated clothing.

[8] Wash the affected skin with plenty of soap

and water for at least 15 minutes.[7][8] Seek

immediate medical attention.[7]

Eye Contact

Immediately rinse eyes cautiously with plenty of

water for at least 15 minutes, holding the eyelids

open.[7] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[7]

Inhalation

Move the person to fresh air at once.[8] If

breathing has stopped or is difficult, provide

artificial respiration or oxygen.[7][8] Seek

immediate medical attention.[7][8]

Ingestion

Do NOT induce vomiting.[7] If the person is

conscious, rinse their mouth with water and

have them drink plenty of water.[9][10] Call a

poison control center or physician immediately.

[7]

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Protect: Wear the appropriate PPE as outlined above, including respiratory protection.

Contain & Clean: Prevent the spill from entering drains. Carefully sweep or shovel the solid

material into a suitable, labeled container for disposal.[7][9] Avoid creating dust.[7]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
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Chemical waste must be managed according to institutional and regulatory guidelines.

Waste Classification: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[9]

Disposal: Dispose of the contents and container at an approved waste disposal facility.[7] Do

not mix with other waste. Handle uncleaned containers as you would the product itself.
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Phase 1: Immediate Response

Phase 2: Containment & Cleanup

Phase 3: Post-Cleanup
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Alert Personnel

Assess Spill Size
& Hazards
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(Gloves, Goggles, Respirator)

Contain Spill
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Decontaminate Spill Area
& Equipment
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Click to download full resolution via product page

Caption: Workflow for handling a 2-Methyl-5-nitrophenol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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